molecular formula C6H6BrNOS B8514141 1-(4-Bromomethyl-thiazol-2-yl)-ethanone

1-(4-Bromomethyl-thiazol-2-yl)-ethanone

Cat. No.: B8514141
M. Wt: 220.09 g/mol
InChI Key: VBJCOLJPRJMCPK-UHFFFAOYSA-N
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Description

1-(4-Bromomethyl-thiazol-2-yl)-ethanone is a brominated thiazole derivative characterized by a methyl ketone group at the 2-position and a bromomethyl substituent at the 4-position of the thiazole ring. The bromomethyl group facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups or heterocyclic systems . Thiazole derivatives are widely studied for their antimicrobial, anticancer, and enzyme-inhibitory properties, with structural modifications (e.g., bromine substitution) often enhancing bioactivity and target specificity .

Properties

Molecular Formula

C6H6BrNOS

Molecular Weight

220.09 g/mol

IUPAC Name

1-[4-(bromomethyl)-1,3-thiazol-2-yl]ethanone

InChI

InChI=1S/C6H6BrNOS/c1-4(9)6-8-5(2-7)3-10-6/h3H,2H2,1H3

InChI Key

VBJCOLJPRJMCPK-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=NC(=CS1)CBr

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1-(4-Bromomethyl-thiazol-2-yl)-ethanone with structurally or functionally related compounds, focusing on synthesis, reactivity, and bioactivity:

Compound Key Structural Features Synthesis Highlights Biological Activity/Applications References
1-(4-Bromomethyl-thiazol-2-yl)-ethanone Thiazole core with bromomethyl (C-4) and acetyl (C-2) groups. Likely synthesized via bromination of a pre-existing methyl group on thiazole derivatives. Potential as an intermediate for antitumor or antimicrobial agents (inferred from analogs).
2-Bromo-1-(4-imidazol-1-ylphenyl)ethanone Bromoethanone linked to a phenyl-imidazole system. Prepared via coupling reactions involving bromoethanone and imidazole derivatives. Studied for kinase inhibition; bromine enhances electrophilicity for covalent binding.
1-(5-Bromo-1H-indol-3-yl)-2-((4-nitrophenyl)thio)ethanone Bromoindole core with a thioether-linked nitrobenzene group. Synthesized via condensation of bromoindole ethanone with thiophenol derivatives. Exhibits potent antimalarial activity (pIC₅₀ = 7.89), outperforming chloroquine in silico models.
6-Bromo-3-(2-methylthiazol-4-yl)-2H-chromen-2-one Coumarin-thiazole hybrid with bromine at C-4. Multi-step synthesis involving bromosalicylaldehyde, ethyl acetoacetate, and piperidine. Anticancer applications; bromine and thiazole enhance DNA intercalation and topoisomerase inhibition.
2-(4-Allylpiperazin-1-yl)-1-(1-aryl-1H-tetrazol-5-yl)ethanone Ethanone linked to tetrazole and piperazine moieties. Synthesized via nucleophilic substitution between bromoethanone and tetrazole-piperazine intermediates. Explored as antipsychotic agents; tetrazole improves metabolic stability.

Key Comparative Insights :

Thioether-linked compounds (e.g., 1-(5-bromo-1H-indol-3-yl)-2-((4-nitrophenyl)thio)ethanone) demonstrate enhanced redox activity, contributing to radical scavenging and antiparasitic effects .

Bioactivity: Brominated thiazoles and coumarin hybrids (e.g., 6-bromo-3-(2-methylthiazol-4-yl)-2H-chromen-2-one) exhibit dual mechanisms: intercalation with DNA and enzyme inhibition, unlike non-brominated analogs . Tetrazole-containing ethanones (e.g., 2-(4-allylpiperazin-1-yl)-1-(1-aryl-1H-tetrazol-5-yl)ethanone) show improved pharmacokinetic profiles due to tetrazole’s resistance to oxidative degradation .

Synthetic Complexity: Suzuki-Miyaura couplings are critical for introducing aryl groups to bromoethanone scaffolds (e.g., compound 5 in ), whereas thiazole bromination (as in the target compound) requires controlled conditions to avoid overhalogenation .

Structural-Activity Relationships (SAR) :

  • Bromine Position : Bromine at the 4-position of thiazole (target compound) vs. 6-position of coumarin () alters steric and electronic interactions with biological targets.
  • Heterocyclic Fusion : Thiazole-imidazole hybrids () show broader kinase inhibition than pure thiazoles, likely due to increased planarity and hydrogen-bonding capacity.

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